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Compound of Interest

Compound Name: Melagatran-d11

Cat. No.: B13861437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercially

available sources of Melagatran-d11, a deuterated internal standard crucial for the accurate

quantification of the direct thrombin inhibitor, Melagatran. This document outlines the technical

specifications of Melagatran-d11, details relevant experimental protocols for its use in

bioanalytical assays, and illustrates its mechanism of action within the coagulation cascade.

Commercially Available Sources and Technical Data
Melagatran-d11 is available from a limited number of specialized chemical suppliers. The

following table summarizes the key quantitative data for Melagatran-d11 available from

identified commercial sources. It is important to note that a specific CAS Registry Number for

Melagatran-d11 is not consistently provided by suppliers; instead, the CAS number for the

unlabeled parent compound, Melagatran (159776-70-2), is often referenced.[1][2]
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Note: Purity and isotopic enrichment are critical parameters for an internal standard. While

suppliers guarantee high purity, the exact percentages for both chemical purity and isotopic

enrichment are detailed on the lot-specific Certificate of Analysis (CoA) which is provided with

the product upon purchase. Researchers should always consult the CoA for the most accurate

information.

Experimental Protocols: Bioanalysis of Melagatran
using Melagatran-d11
Melagatran-d11 is primarily used as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the quantification of Melagatran in biological

matrices such as plasma and urine. The following protocols are adapted from published
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bioanalytical methods for Melagatran and are directly applicable for the use of Melagatran-
d11.

Sample Preparation: Solid-Phase Extraction (SPE) from
Human Plasma
This protocol outlines a common method for extracting Melagatran and its internal standard,

Melagatran-d11, from human plasma prior to LC-MS/MS analysis.

Sample Pre-treatment: To 200 µL of human plasma, add 25 µL of a Melagatran-d11 internal

standard working solution (concentration to be optimized based on the expected range of

Melagatran concentrations in the samples). Vortex for 10 seconds.

Acidification: Add 200 µL of 2% formic acid in water and vortex for 10 seconds.

SPE Cartridge Conditioning: Condition an Oasis HLB 1 cc (30 mg) SPE cartridge with 1 mL

of methanol followed by 1 mL of water.

Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of 5% methanol in water.

Elution: Elute the analytes with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

at 40°C. Reconstitute the residue in 200 µL of the mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
This section provides typical LC-MS/MS parameters for the analysis of Melagatran and

Melagatran-d11.

Liquid Chromatography:

Column: A C18 analytical column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A linear gradient starting at a low percentage of mobile phase B, increasing to a

higher percentage to elute the analytes, followed by a re-equilibration step. The exact

gradient program should be optimized for the specific column and system.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Tandem Mass Spectrometry:

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

Multiple Reaction Monitoring (MRM) Transitions:

Melagatran:m/z 430.2 → 227.1

Melagatran-d11:m/z 441.3 → 238.2

Instrument Parameters: Dwell time, collision energy, and other MS parameters should be

optimized for the specific instrument to achieve maximum sensitivity and specificity.

Signaling Pathway and Experimental Workflow
Visualizations
Mechanism of Action: Melagatran's Inhibition of the
Coagulation Cascade
Melagatran is a direct thrombin inhibitor. It binds to the active site of thrombin, preventing the

conversion of fibrinogen to fibrin, a critical step in the formation of a blood clot. The following

diagram illustrates the central role of thrombin in the coagulation cascade and the point of

inhibition by Melagatran.
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Caption: Melagatran directly inhibits Thrombin, blocking the final step of the common

coagulation pathway.

Experimental Workflow: Bioanalytical Sample
Preparation and Analysis
The following diagram outlines the logical flow of a typical bioanalytical experiment for the

quantification of Melagatran using Melagatran-d11 as an internal standard.
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Caption: Workflow for the bioanalysis of Melagatran using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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